![molecular formula C22H22F3N B1463512 (R)-Cinacalcet-D3 CAS No. 1228567-12-1](/img/structure/B1463512.png)
(R)-Cinacalcet-D3
Overview
Description
(R)-Cinacalcet-D3, also known as (R)-cinacalcet hydrochloride, is a small molecule that has been used in scientific research for a variety of purposes. It is an agonist of the calcium-sensing receptor (CaSR), which is a G protein-coupled receptor (GPCR) involved in calcium homeostasis. (R)-cinacalcet-D3 has been used in studies to investigate the effects of CaSR activation on calcium signaling, cellular physiology, and biochemical pathways.
Scientific Research Applications
(R)-Cinacalcet-D3 has been used in a variety of scientific research studies. It has been used to investigate the effects of CaSR activation on calcium signaling, cellular physiology, and biochemical pathways. It has also been used to study the role of CaSR in the regulation of parathyroid hormone secretion, renal phosphate reabsorption, and the regulation of bone metabolism. In addition, (R)-cinacalcet-D3 has been used to study the effects of CaSR antagonists on calcium metabolism and calcium-sensing receptor-mediated signaling pathways.
Mechanism of Action
(R)-Cinacalcet-D3 binds to the calcium-sensing receptor (CaSR), which is a G protein-coupled receptor (GPCR). Upon binding, (R)-cinacalcet-D3 activates the CaSR, which leads to activation of downstream signaling pathways. These downstream pathways lead to changes in calcium signaling, cellular physiology, and biochemical pathways.
Biochemical and Physiological Effects
(R)-Cinacalcet-D3 has been shown to have a variety of biochemical and physiological effects. It has been shown to stimulate parathyroid hormone secretion, increase renal phosphate reabsorption, and regulate bone metabolism. In addition, (R)-cinacalcet-D3 has been shown to inhibit the release of calcium from the endoplasmic reticulum, inhibit the release of calcium from bone, and inhibit the activity of the sodium-calcium exchanger.
Advantages and Limitations for Lab Experiments
(R)-Cinacalcet-D3 has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high yield. In addition, it is a highly selective agonist of the CaSR, which makes it ideal for studying the effects of CaSR activation. However, (R)-cinacalcet-D3 has some limitations. It is a small molecule, which can make it difficult to detect in complex biological samples. In addition, it has a short half-life, which can limit its usefulness in long-term studies.
Future Directions
There are several potential future directions for (R)-cinacalcet-D3 research. One potential direction is to investigate the effects of (R)-cinacalcet-D3 on other GPCRs, such as the calcitonin receptor. In addition, further research could be done to investigate the effects of (R)-cinacalcet-D3 on calcium-sensing receptor-mediated signaling pathways in different cell types. Furthermore, further research could be done to investigate the effects of (R)-cinacalcet-D3 on calcium homeostasis in vivo. Finally, further research could be done to investigate the effects of (R)-cinacalcet-D3 on drug metabolism and drug-drug interactions.
properties
IUPAC Name |
N-[(1R)-2,2,2-trideuterio-1-naphthalen-1-ylethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22F3N/c1-16(20-13-5-10-18-9-2-3-12-21(18)20)26-14-6-8-17-7-4-11-19(15-17)22(23,24)25/h2-5,7,9-13,15-16,26H,6,8,14H2,1H3/t16-/m1/s1/i1D3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDHAWDNDOKGFTD-JOTALGBPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC2=CC=CC=C21)NCCCC3=CC(=CC=C3)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])[C@H](C1=CC=CC2=CC=CC=C21)NCCCC3=CC(=CC=C3)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22F3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301129761 | |
Record name | (αR)-α-(Methyl-d3)-N-[3-[3-(trifluoromethyl)phenyl]propyl]-1-naphthalenemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301129761 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1228567-12-1 | |
Record name | (αR)-α-(Methyl-d3)-N-[3-[3-(trifluoromethyl)phenyl]propyl]-1-naphthalenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1228567-12-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (αR)-α-(Methyl-d3)-N-[3-[3-(trifluoromethyl)phenyl]propyl]-1-naphthalenemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301129761 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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